Cas no 2228302-67-6 (3-amino-1-(2,4,6-trifluorophenyl)propan-1-one)

• Product Name: 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one
• CAS No: 2228302-67-6
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 6062862
• PubChem ID: 165755770
• Update Time: 2025-10-28

3-amino-1-(2,4,6-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one
• 2228302-67-6
• EN300-1802968

• Inchi： 1S/C9H8F3NO/c10-5-3-6(11)9(7(12)4-5)8(14)1-2-13/h3-4H,1-2,13H2
• InChI Key： JFRNHZLMLMNMEL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(CCN)=O)F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one

Comprehensive Overview of 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one (CAS No. 2228302-67-6)

3-amino-1-(2,4,6-trifluorophenyl)propan-1-one (CAS No. 2228302-67-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluorophenyl group and an amino-propanone backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one has surged, driven by their enhanced stability and bioavailability. This compound’s CAS No. 2228302-67-6 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its applications span from small-molecule therapeutics to advanced material science, aligning with trends in personalized medicine and sustainable chemistry.

One of the most discussed topics in the context of 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one is its role in green chemistry. With the global push toward environmentally friendly synthesis methods, researchers are investigating catalytic processes to produce this compound with minimal waste. Questions like "How to synthesize 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one efficiently?" or "What are the industrial applications of CAS 2228302-67-6?" are commonly encountered in scientific forums and search engines.

The compound’s trifluoromethyl moiety is a hotspot for medicinal chemistry due to its ability to modulate lipophilicity and metabolic stability. This feature has led to its inclusion in the design of next-generation kinase inhibitors and GPCR-targeted drugs. Additionally, its amino-propanone segment offers functionalization opportunities, making it a valuable scaffold for combinatorial chemistry libraries.

From a commercial perspective, CAS No. 2228302-67-6 is often listed in catalogs of specialty chemical suppliers, catering to R&D laboratories and contract manufacturing organizations. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, which are critical considerations for buyers. Searches for "where to buy 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one" or "suppliers of CAS 2228302-67-6" highlight its market demand.

In summary, 3-amino-1-(2,4,6-trifluorophenyl)propan-1-one (CAS No. 2228302-67-6) represents a compelling case study in the intersection of fluorine chemistry and drug development. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in scientific and industrial discourse.